Cas no 14460-58-3 (1,2,5-Oxadiazole-3-acetic acid)

1,2,5-Oxadiazole-3-acetic acid structure
14460-58-3 structure
Product Name:1,2,5-Oxadiazole-3-acetic acid
CAS No:14460-58-3
MF:C4H4N2O3
MW:128.08616065979
CID:3751931
PubChem ID:15273136
Update Time:2025-04-22

1,2,5-Oxadiazole-3-acetic acid Chemical and Physical Properties

Names and Identifiers

    • 1,2,5-Oxadiazole-3-acetic acid
    • DTXSID401305394
    • AKOS006386056
    • furazanacetic acid
    • 14460-58-3
    • Inchi: 1S/C4H4N2O3/c7-4(8)1-3-2-5-9-6-3/h2H,1H2,(H,7,8)
    • InChI Key: BBFVJISYTBRRPV-UHFFFAOYSA-N
    • SMILES: O1N=CC(CC(=O)O)=N1

Computed Properties

  • Exact Mass: 128.02219199g/mol
  • Monoisotopic Mass: 128.02219199g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.8
  • Topological Polar Surface Area: 76.2Ų
Recommended suppliers
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm